Cas no 1369093-76-4 (2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid)

2-1-(1-Methyl-1H-pyrazol-5-yl)cyclopropylacetic acid is a specialized cyclopropane derivative featuring a pyrazole moiety, offering unique structural and reactivity properties. Its cyclopropylacetic acid backbone, combined with the 1-methylpyrazole substituent, enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The rigid cyclopropane ring contributes to steric constraints, potentially improving binding affinity in target applications. The compound’s carboxylic acid functionality allows for further derivatization, facilitating the development of novel active ingredients. Its stability and synthetic versatility make it valuable for research in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. This compound is suited for controlled reactions requiring precise steric and electronic effects.

2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid structure

1369093-76-4 structure

Product Name:2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid

CAS No:1369093-76-4

MF:C₉H₁₂N₂O₂

MW:180.203782081604

CID:6209150

PubChem ID:82409043

Update Time:2025-10-31

2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid
- EN300-1828172
- 1369093-76-4
- 2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid
- Inchi： 1S/C9H12N2O2/c1-11-7(2-5-10-11)9(3-4-9)6-8(12)13/h2,5H,3-4,6H2,1H3,(H,12,13)
- InChI Key： OIJSHTAQCCKNFR-UHFFFAOYSA-N
- SMILES： OC(CC1(C2=CC=NN2C)CC1)=O

Computed Properties

Exact Mass: 180.089877630g/mol
Monoisotopic Mass: 180.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 55.1Å²

2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1828172-0.05g	2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid	1369093-76-4	0.05g	$1008.0	2023-09-19
Enamine	EN300-1828172-0.1g	2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid	1369093-76-4	0.1g	$1056.0	2023-09-19
Enamine	EN300-1828172-0.25g	2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid	1369093-76-4	0.25g	$1104.0	2023-09-19
Enamine	EN300-1828172-0.5g	2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid	1369093-76-4	0.5g	$1152.0	2023-09-19
Enamine	EN300-1828172-1.0g	2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid	1369093-76-4	1g	$1686.0	2023-06-03
Enamine	EN300-1828172-2.5g	2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid	1369093-76-4	2.5g	$2351.0	2023-09-19
Enamine	EN300-1828172-5.0g	2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid	1369093-76-4	5g	$4890.0	2023-06-03
Enamine	EN300-1828172-10.0g	2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid	1369093-76-4	10g	$7250.0	2023-06-03
Enamine	EN300-1828172-1g	2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid	1369093-76-4	1g	$1200.0	2023-09-19
Enamine	EN300-1828172-5g	2-[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid	1369093-76-4	5g	$3479.0	2023-09-19

2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-1-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid

2-(1-Methyl-1H-Pyrazol-5-yl)Cyclopropylacetic Acid: A Comprehensive Overview

The compound with CAS No. 1369093-76-4, commonly referred to as 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of cyclopropylacetic acid, with a substituted pyrazole ring that imparts unique chemical and biological properties. The cyclopropane ring is a key structural feature, known for its high ring strain and reactivity, which makes it a valuable component in drug design.

Recent studies have highlighted the potential of 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid as a lead compound in the development of novel therapeutic agents. Its structure allows for diverse functionalization, enabling researchers to explore its applications in areas such as antitumor activity, anti-inflammatory effects, and neuroprotective properties. The methyl group attached to the pyrazole ring further enhances the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process, including the preparation of the pyrazole ring and subsequent cyclopropanation. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound is suitable for both academic and industrial applications. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

In terms of biological activity, 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid has shown remarkable selectivity towards certain cellular targets. For instance, studies have demonstrated its ability to inhibit specific kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory effects have been tested in preclinical models, with encouraging results that warrant further investigation.

The structural versatility of this compound also extends to its application in materials science. The cyclopropane moiety can be incorporated into polymers or nanoparticles, enhancing their mechanical properties and functionality. This dual applicability in both pharmaceuticals and materials science underscores the significance of 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid as a multifaceted research topic.

Looking ahead, ongoing research aims to uncover new synthetic pathways and biological functions of this compound. Collaborative efforts between chemists and biologists are expected to unlock further potential applications, particularly in the realm of personalized medicine. As advancements continue, 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylacetic acid is poised to play a pivotal role in shaping future therapeutic strategies.